Cas no 139643-09-7 (9H-Fluoren-9-one, 4-benzoyl-1,3-diphenyl-)
139643-09-7 structure
Product Name:9H-Fluoren-9-one, 4-benzoyl-1,3-diphenyl-
CAS No:139643-09-7
MF:C32H20O2
MW:436.500008583069
CID:1276666
PubChem ID:71342992
Update Time:2025-04-20
9H-Fluoren-9-one, 4-benzoyl-1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Fluoren-9-one, 4-benzoyl-1,3-diphenyl-
- 4-benzoyl-1,3-diphenylfluoren-9-one
- 4-BENZOYL-1,3-DIPHENYL-9H-FLUOREN-9-ONE
- 139643-09-7
- DTXSID80769663
-
- Inchi: 1S/C32H20O2/c33-31(23-16-8-3-9-17-23)29-26(21-12-4-1-5-13-21)20-27(22-14-6-2-7-15-22)30-28(29)24-18-10-11-19-25(24)32(30)34/h1-20H
- InChI Key: PWFTWKCHZSHKRF-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C2C(C(C3C=CC=CC=3)=O)=C(C3C=CC=CC=3)C=C(C3C=CC=CC=3)C=21
Computed Properties
- Exact Mass: 436.1464
- Monoisotopic Mass: 436.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 34
- Rotatable Bond Count: 4
- Complexity: 723
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
9H-Fluoren-9-one, 4-benzoyl-1,3-diphenyl- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
139643-09-7 (9H-Fluoren-9-one, 4-benzoyl-1,3-diphenyl-) Related Products
- 781-73-7(2-Acetylfluorene)
- 30084-90-3(Fluorene-2-carboxaldehyde)
- 2840-51-9(2-Methyl-9H-fluoren-9-one)
- 24018-00-6(Methanone,1,1'-[1,1'-biphenyl]-2,2'-diylbis[1-phenyl-)
- 39665-89-9(9H-Fluoren-9-one,2,7-diacetyl-)
- 6485-97-8(2-Phenylalanthraquinone)
- 4430-15-3(Truxenone)
- 479-79-8(Benzoafluoren-11-one)
- 486-25-9(9-Fluorenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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